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Compound of Interest

Compound Name:
5-Cyclopropoxy-2-

isopropoxybenzonitrile

Cat. No.: B14825572

Get Quote

Chemical Identity & Hazard Profile
Before initiating any disposal workflow, you must validate the chemical identity to ensure

compatibility with waste streams. This compound is a functionalized aromatic nitrile often used

as a pharmaceutical building block.
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Property Specification

Chemical Name 5-Cyclopropoxy-2-isopropoxybenzonitrile

CAS Number 1243313-26-9

Molecular Formula C₁₃H₁₅NO₂

Molecular Weight 217.26 g/mol

Primary Hazard Class Acute Toxicity (Oral/Dermal); Skin/Eye Irritant

Functional Group Risks

Nitrile (CN): Potential for metabolic cyanide

release; incompatible with strong acids.Ether

(R-O-R): Flammability; potential peroxide

formation upon prolonged storage.[1][2][3]

Critical Safety Warning
While aromatic nitriles are generally more stable than aliphatic nitriles, treat this compound as a

cyanide-generating toxic substance under disposal conditions.[1]

Incompatibility: NEVER mix with strong acids (e.g., HCl, H₂SO₄) in the waste container.

Acidic hydrolysis can release Hydrogen Cyanide (HCN) gas.

Oxidizers: Keep away from strong oxidizers (e.g., Nitric acid, Peroxides) to prevent

exothermic reactions.

Pre-Disposal Planning & Segregation
Effective disposal begins with strict segregation at the bench. Use the following logic to select

the correct waste stream.

Waste Classification[4]
RCRA Status: Likely not explicitly P-listed or U-listed by specific name, but must be

characterized as Toxic (D003 if reactive, though unlikely) and Ignitable (D001) if in flammable

solvent.[1]

Waste Stream:Non-Halogenated Organic Waste.
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Note: Although it contains Nitrogen, it does not contain Halogens (Cl, Br, F, I). Do not place

in Halogenated waste streams (e.g., Chloroform/DCM waste) unless it is dissolved in

those solvents.

PPE Requirements[2][5][6]
Hand Protection: Double-glove with Nitrile (0.11 mm minimum).[1][2] Latex is permeable to

many organic nitriles.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body Protection: Flame-resistant lab coat and closed-toe shoes.[1]

Segregation Decision Tree
The following diagram illustrates the decision logic for segregating this specific chemical.
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CRITICAL PROHIBITION

Waste: 5-Cyclopropoxy-2-isopropoxybenzonitrile

Physical State?

Solid / Pure Substance

Powder/Crystal

Liquid / Solution

Reaction Mix

Stream A: Solid Hazardous Waste
(Label: Toxic Organic Solid) Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Cl/Br/F

Non-Halogenated Solvent
(MeOH, EtOAc, DMSO)

No Halogens

Stream B: Halogenated Organic Waste
(Label: Toxic/Halogenated)

Stream C: Non-Halogenated Organic Waste
(High BTU)

Do NOT mix with Acids
(HCN Risk)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring separation from incompatible acid streams.

Step-by-Step Disposal Workflows
Scenario A: Routine Laboratory Waste
Context: Disposal of mother liquors, HPLC effluent, or expired solid reagents.
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Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass container.[1]

Labeling: Attach a hazardous waste tag immediately.

Constituents: "5-Cyclopropoxy-2-isopropoxybenzonitrile" (Do not use abbreviations).[1]

[2][3][4][5][6]

Hazards: Check "Toxic" and "Irritant".

Transfer:

Pour liquid waste into the Non-Halogenated Organic carboy using a funnel to prevent

splashing.

If solid, place in a wide-mouth jar designated for Solid Organic Waste.

Closure: Cap tightly. Do not leave funnels in the container neck (violates EPA closed-

container regulations).[1][2]

Scenario B: Spill Response (Emergency Disposal)
Context: Accidental spill of pure compound or solution on the bench/floor.

Evacuate & Ventilate: Alert nearby personnel. If the spill is large (>100 mL/g) or outside a

hood, evacuate the lab.

PPE Upgrade: Wear double nitrile gloves, goggles, and a face shield if splashing is possible.

Containment:

Liquids: Surround the spill with absorbent boom or vermiculite. Do not use paper towels

for large nitrile spills (flammability risk).

Solids: Cover with wet paper towels to prevent dust generation, then scoop.

Cleanup:

Absorb liquid with an inert material (Vermiculite, Sand, or commercial Spill Pad).
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Do not use bleach immediately (potential reaction with other mixed chemicals); use simple

detergent and water for the final wash.

Disposal of Debris: Place all contaminated absorbents and gloves into a heavy-duty plastic

bag, seal it, and place it inside a Solid Hazardous Waste container.

Scenario C: Final Destruction (EHS/Facility Level)
Context: Information for the waste management contractor.

Method: High-Temperature Incineration.[1]

Parameters: The incinerator must operate at >850°C (1562°F) with a residence time of at

least 2 seconds.

Reasoning: This ensures the complete thermal destruction of the nitrile (-C≡N) bond,

converting it to N₂ and CO₂, preventing the formation of NOx or cyanide residues in the ash.

Regulatory Compliance & Documentation
RCRA Compliance (USA)
Under the Resource Conservation and Recovery Act (RCRA), you must determine if the waste

exhibits hazardous characteristics.

Characteristic: Ignitability (D001) if in flammable solvent.

Toxicity: While not a specific "Listed" waste (P or U list), it must be managed as toxic based

on the nitrile functionality.

Documentation
Maintain a Waste Log at the collection point containing:

Full chemical name (No acronyms).

Approximate volume/weight added.

Date of addition.
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User initials.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14825572/docs#proper-disposal-procedures-5-
cyclopropoxy-2-isopropoxybenzonitrile-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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